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Compound of Interest

Compound Name: Eupalinolide B

Cat. No.: B10789379

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Eupalinolide B, a sesquiterpenoid natural product extracted from Eupatorium lindleyanum, has

emerged as a promising candidate in cancer and inflammation research.[1] Its therapeutic

potential stems from its ability to modulate a range of cellular processes, from inducing

programmed cell death to suppressing inflammatory responses. However, a critical aspect of its

preclinical evaluation lies in understanding the specificity of its molecular targets. This guide

provides a comparative analysis of Eupalinolide B's performance against other relevant

compounds, supported by experimental data and detailed methodologies, to aid researchers in

assessing its potential and designing future studies.

Comparative Analysis of Cytotoxic Activity
The anti-cancer activity of Eupalinolide B has been evaluated across various cancer cell lines.

To provide a context for its potency, the following tables summarize its half-maximal inhibitory

concentration (IC50) values alongside those of other sesquiterpene lactones and standard-of-

care chemotherapeutic agents. It is important to note that these values are derived from

different studies and experimental conditions, and therefore, direct comparisons should be

made with caution.
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Table 1: Comparative Cytotoxicity (IC50) of Eupalinolide B and Parthenolide against Various

Cancer Cell Lines
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Compound Cell Line Cancer Type IC50 (µM) Reference

Eupalinolide B TU686
Laryngeal

Cancer
6.73 [2]

TU212
Laryngeal

Cancer
1.03 [2]

M4e
Laryngeal

Cancer
3.12 [2]

AMC-HN-8
Laryngeal

Cancer
2.13 [2]

Hep-2
Laryngeal

Cancer
9.07 [2]

LCC
Laryngeal

Cancer
4.20 [2]

MiaPaCa-2
Pancreatic

Cancer

Not specified, but

potent
[3]

PANC-1
Pancreatic

Cancer

Not specified, but

potent
[3]

PL-45
Pancreatic

Cancer

Not specified, but

potent
[3]

SMMC-7721
Hepatocellular

Carcinoma
6-24 (range) [3]

HCCLM3
Hepatocellular

Carcinoma
6-24 (range) [3]

Parthenolide SiHa Cervical Cancer 8.42 ± 0.76 [4][5]

MCF-7 Breast Cancer 9.54 ± 0.82 [4][5]

GLC-82
Non-small cell

lung cancer
6.07 ± 0.45 [6]

A549
Non-small cell

lung cancer
15.38 ± 1.13 [6]
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PC-9
Non-small cell

lung cancer
15.36 ± 4.35 [6]

H1650
Non-small cell

lung cancer
9.88 ± 0.09 [6]

H1299
Non-small cell

lung cancer
12.37 ± 1.21 [6]

Table 2: Comparative Cytotoxicity (IC50) of Eupalinolide B and Standard-of-Care Drugs in

Relevant Cancer Types
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Compound Cell Line Cancer Type IC50 Reference

Eupalinolide B MiaPaCa-2
Pancreatic

Cancer

Potent inhibition

observed at 0-10

µM

[3]

PANC-1
Pancreatic

Cancer

Potent inhibition

observed at 0-10

µM

[3]

Gemcitabine MIA PaCa-2
Pancreatic

Cancer

25.00 ± 0.47 nM

(72h)
[1]

PANC-1
Pancreatic

Cancer

48.55 ± 2.30 nM

(72h)
[1]

AsPC-1
Pancreatic

Cancer
~50 ng/mL (72h) [7]

BxPC-3
Pancreatic

Cancer
0.24 ng/mL (72h) [7]

Eupalinolide B SMMC-7721
Hepatocellular

Carcinoma

6-24 µM (24-

72h)
[3]

HCCLM3
Hepatocellular

Carcinoma

6-24 µM (24-

72h)
[3]

Sorafenib HepG2
Hepatocellular

Carcinoma
2.3 µM (72h) [8]

Huh-7
Hepatocellular

Carcinoma
~5 µM (72h) [9]

PLC/PRF/5
Hepatocellular

Carcinoma
~8 µM (72h) [9]

Key Molecular Targets and Signaling Pathways
Eupalinolide B exerts its biological effects by interacting with multiple molecular targets and

modulating several signaling pathways. This multi-targeted approach may contribute to its

efficacy in various disease models.
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Identified Molecular Targets of Eupalinolide B:
Ubiquitin-conjugating enzyme E2 D3 (UBE2D3): Eupalinolide B has been shown to directly

bind to and inhibit UBE2D3, leading to the suppression of IκBα ubiquitination and

subsequent inactivation of the NF-κB signaling pathway.[1]

Transforming growth factor-β-activated kinase 1 (TAK1): Eupalinolide B is reported to target

TAK1, a key kinase in the NF-κB and MAPK signaling pathways, thereby inhibiting

downstream inflammatory responses.[3]

Lysine-specific demethylase 1 (LSD1): In laryngeal cancer cells, Eupalinolide B has been

identified as a selective and reversible inhibitor of LSD1, an enzyme involved in histone

modification and gene expression.[2]

DEK: In the context of asthma, Eupalinolide B targets the DEK protein, promoting its

degradation and thereby inhibiting the RIPK1-PANoptosis pathway.[3]

Comparison with Parthenolide: A Fellow Sesquiterpene
Lactone
Parthenolide, another well-studied sesquiterpene lactone, shares some mechanistic similarities

with Eupalinolide B, particularly in its inhibition of the NF-κB pathway. However, the specific

molecular interactions may differ.

NF-κB Pathway: Both Eupalinolide B and Parthenolide are potent inhibitors of the NF-κB

pathway.[3][10][11] While Eupalinolide B's inhibition is linked to targeting UBE2D3 and

TAK1, Parthenolide has been shown to directly inhibit IκB kinase (IKK), preventing the

degradation of IκBα.[10] Some studies also suggest Parthenolide can directly interact with

the p65 subunit of NF-κB.[12]

Other Targets: Parthenolide has been shown to covalently target and inhibit Focal Adhesion

Kinase (FAK), a mechanism not yet reported for Eupalinolide B.[13][14]

Experimental Protocols for Target Identification and
Specificity Assessment
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To rigorously assess the specificity of Eupalinolide B's molecular targets, a combination of

proteomic and biophysical assays is recommended. The following are detailed methodologies

for key experiments.

Cellular Thermal Shift Assay (CETSA)
CETSA is a powerful method to validate direct drug-target engagement in a cellular context.

The principle relies on the fact that ligand binding can stabilize a target protein against thermal

denaturation.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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